Cas no 68165-06-0 (1-Methylpyrrolidin-3-one)

• Product Name: 1-Methylpyrrolidin-3-one
• CAS No: 68165-06-0
• MF: C₅H₉NO
• MW: 99.1310613155365
• MDL: MFCD09991706
• CID: 58716
• PubChem ID: 329766239
• Update Time: 2025-04-18

1-Methylpyrrolidin-3-one Chemical and Physical Properties

Names and Identifiers

• 1-Methylpyrrolidin-3-one
• 1-Methyl-3-pyrrolidinone
• N-Methyl-3-pyrrolidinone
• Z415646350
• AC-7086
• MFCD09991706
• 1-Methylpyrrolidin-3-one;1-METHYL-3-PYRROLIDINONE
• 1-methyl-1-azacyclopentan-4-one
• PB26542
• DTXSID80218343
• J-504932
• A9093
• 3-Pyrrolidinone, 1-methyl-
• AM20100632
• 1METHYL-3-PYRROLIDINONE
• AKOS007930510
• SLPUTJFVMJPMKV-UHFFFAOYSA-N
• 1-Methyl-pyrrolidin-3-one
• 3-Pyrrolidone, 1-methyl-
• EN300-52236
• 1-Methyl-3-pyrrolidinone, 97%
• 68165-06-0
• CS-0043579
• FT-0650378
• DB-024633
• 1-methyl-3-pyrrolidone

• MDL： MFCD09991706
• Inchi： 1S/C5H9NO/c1-6-3-2-5(7)4-6/h2-4H2,1H3
• InChI Key： SLPUTJFVMJPMKV-UHFFFAOYSA-N
• SMILES： O=C1CN(C)CC1

Computed Properties

• Exact Mass: 99.06840
• Monoisotopic Mass: 99.068414
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 90.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.3
• XLogP3: -0.2

Experimental Properties

• Density: 0.984 g/mL at 25 °C
• Melting Point: 320℃. use to 1-methyl-3-Pyrrolidone(68165-06-0)Ofuse to:
• Boiling Point: 185.62°C (rough estimate)
• Flash Point: Fahrenheit: 107.6 ° f
  Celsius: 42 ° c
  
• Refractive Index: n20/D 1.451
• PSA: 20.31000
• LogP: -0.17110

1-Methylpyrrolidin-3-one Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H226-H315-H317-H318-H335
• Warning Statement： P261-P280-P305+P351+P338
• Hazardous Material transportation number：UN 1993C 3 / PGIII
• WGK Germany：2
• Hazard Category Code： 10-37/38-41-43
• Safety Instruction： 26-36/37/39
• Hazardous Material Identification：
• HazardClass：3
• PackingGroup：III
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines N-alkylpyrrolidines